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Compound of Interest

Compound Name: TAT-HAZ2 Fusion Peptide

Cat. No.: B13913080

Introduction

The TAT-HA2 fusion peptide is a powerful tool in the design of advanced drug delivery
systems. It is a chimeric peptide that combines the cell-penetrating capabilities of the HIV
trans-activator of transcription (TAT) peptide with the pH-sensitive fusogenic properties of the
influenza virus hemagglutinin (HA2) peptide.[1][2] This dual-function design facilitates the
cellular uptake of macromolecular cargo and their subsequent release from endosomes into
the cytoplasm, a critical barrier in intracellular drug delivery.[3][4][5]

The TAT domain, rich in arginine and lysine residues, binds to the cell surface and promotes
cellular entry, primarily through lipid raft-dependent macropinocytosis.[3][6][7] The HA2 domain
is a pH-sensitive sequence that undergoes a conformational change in the acidic environment
of the endosome, leading to the destabilization of the endosomal membrane and the release of
the cargo into the cytoplasm.[3][8]

These application notes provide an overview of the TAT-HA2 peptide's mechanism, quantitative
performance data, and detailed protocols for its use in drug delivery research.

Mechanism of Action

The delivery process mediated by the TAT-HA2 peptide can be summarized in three key
stages: cell surface binding and internalization, endosomal entrapment, and pH-triggered
endosomal escape.
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o Cellular Uptake: The positively charged TAT domain interacts with negatively charged
proteoglycans on the cell surface, initiating macropinocytosis, a form of endocytosis.[3][9]

e Endosomal Entrapment: The TAT-HA2-cargo complex is enclosed within an endosome.

o Endosomal Escape: As the endosome matures, its internal pH drops. This acidic
environment protonates glutamic and aspartic acid residues in the HA2 domain, triggering a
conformational change to a helical structure. This new conformation allows the HA2 peptide
to insert into and destabilize the endosomal membrane, leading to the release of the cargo
into the cytoplasm.[3][8]
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Mechanism of TAT-HA2 Mediated Drug Delivery
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Peptide Synthesis Workflow

Rink Amide Resin

l

Solid-Phase Peptide Synthesis (SPPS)
using Fmoc protocols

l Peptideplex Formation Workflow
Peptide Cleavage from Resin
l Prepare TAT-HA2 solution Prepare siRNA solution
in PBS (pH 7.4) in RNase-free water

Purification by HPLC

i v v

Mix peptide and siRNA solutions

Identity Confirmation at desired N/P ratio

(MALDI-TOF Mass Spectrometry)
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Incubate at room temperature
Lyophilization for 30 minutes
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Characterize complexes
Store at -20°C (e.g., gel retardation assay)
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Hemolysis Assay Workflow

Prepare Red Blood Cell (RBC) Prepare peptide solutions in PBS
suspension in PBS at various pH values

' '

Incubate RBCs with peptide solutions
for 30 minutes at 37°C

'

Centrifuge to pellet intact RBCs

'

Collect supernatant

'

Measure absorbance of supernatant
at 450 nm (Hemoglobin release)

'

Calculate % Hemolysis
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Cellular Uptake and Endosomal Escape Workflow

Prepare TAT-HA2 complexes with
fluorescently labeled cargo (e.g., FAM-siRNA)

o

Incubate cells with complexes
for a defined time (e.g., 1-4 hours)

'

Wash cells to remove
non-internalized complexes

'

Stain for endosomes
(e.g., LysoTracker Red)

l v

Visualize by Fluorescence Microscopy Quantify uptake by Flow Cytometry

'

Analyze colocalization (escape)
and fluorescence intensity (uptake)

Seed cells in plates/coverslips
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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